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Compound of Interest

Compound Name: Benzidine sulfone

Cat. No.: B1329546

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einfihrung

Aromatische Sulfondiamine sind eine wichtige Klasse von Verbindungen, die durch zwei
Aminogruppen und eine Sulfongruppe gekennzeichnet sind, die an aromatische Ringe
gebunden sind. Diese einzigartige strukturelle Anordnung verleiht diesen Molekilen eine
bemerkenswerte thermische Stabilitat, mechanische Festigkeit und chemische Bestandigkeit.
Folglich finden sie breite Anwendung bei der Synthese von Hochleistungspolymeren,
Farbstoffen und pharmazeutischen Wirkstoffen. Das bekannteste Beispiel ist 4,4'-
Diaminodiphenylsulfon (DDS), allgemein bekannt als Dapson, das ein Grundpfeiler bei der
Behandlung von Lepra ist.[1] Dieser Leitfaden bietet einen detaillierten Uberblick tiber die
grundlegende Chemie, Synthese, Eigenschaften und Hauptanwendungen aromatischer
Sulfondiamine.

Kernstruktur

Die allgemeine Struktur eines aromatischen Sulfondiamins besteht aus einer Sulfonylgruppe (-
S0O2-), die als Briicke zwischen zwei Phenylringen dient, wobei jeder Ring eine Aminogruppe (-
NH2) tragt. Die Position der Aminogruppen (ortho, meta oder para) beeinflusst die
physikalischen und chemischen Eigenschaften des Molekuls erheblich.
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Synthese von aromatischen Sulfondiaminen

Die Synthesewege fur aromatische Sulfondiamine, insbesondere flr 4,4'-
Diaminodiphenylsulfon (Dapson), sind gut etabliert. Typischerweise umfassen diese Verfahren
mehrstufige Reaktionen, die mit leicht verfiigbaren Ausgangsmaterialien beginnen.
Nachfolgend werden mehrere géangige Synthesemethoden beschrieben.

Methode 1: Ausgehend von 4-Chlornitrobenzol

Ein Ublicher Weg zur Synthese von Dapson beginnt mit 4-Chlornitrobenzol. Dieses Verfahren
umfasst die Bildung eines Thioether-Zwischenprodukts, gefolgt von Oxidation und Reduktion.

Oxidation Reduktion

4-Chlornitrobenzol Natriumsulfid 4,4"-Dinitrodiphenylsulfid (2.B. K2Cr207/H2504) » 4,4'-Dinitrodiphenylsulfon 2.B. SnCIZ/HC] 4,4'-D|an1(ggglspor:§nylsulfon

Click to download full resolution via product page

Abbildung 1: Syntheseweg von Dapson aus 4-Chlornitrobenzol.

Detailliertes experimentelles Protokoll (basierend auf der
Synthese von Dapson)

e Synthese von 4,4'-Dinitrodiphenylsulfid: 4-Chlornitrobenzol wird mit Natriumsulfid umgesetzt,
um 4,4'-Dinitrodiphenylsulfid zu ergeben.

e Oxidation zu 4,4'-Dinitrodiphenylsulfon: Die Schwefelbriicke im 4,4'-Dinitrodiphenylsulfid wird
mit einem starken Oxidationsmittel wie Kaliumdichromat in Schwefelséaure zu einer
Sulfongruppe oxidiert, wodurch 4,4'-Dinitrodiphenylsulfon entsteht.

e Reduktion zu 4,4'-Diaminodiphenylsulfon: Die Nitrogruppen des 4,4'-Dinitrodiphenylsulfons
werden anschlieRend zu Aminogruppen reduziert. Dies wird Ublicherweise durch die
Verwendung von Zinn(ll)-chlorid in Salzsaure erreicht, was zum Endprodukt Dapson flhrt.

Methode 2: Kondensations-, Oxidations- und
Reduktionsweg
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Ein alternatives industrielles Verfahren umfasst drei Hauptschritte: Kondensation, Oxidation
und Reduktion.[2][3]

Oxidation Hydrierung

4-Am|noth_|0pheno| * Kondensation 4-Nitro-4'-aminodiphenylsulfid Na2W04 / H202 4-Nitro-4'-aminodiphenylsulfon 2.B. PdIC 4,4'-Diaminodiphenylsulfon
4-Chlornitrobenzol

Click to download full resolution via product page

Abbildung 2: Industrieller Syntheseweg fiir 4,4'-Diaminodiphenylsulfon.

Detailliertes experimentelles Protokoll[2]

o Kondensationsreaktion: 4-Aminothiophenol und 4-Chlornitrobenzol werden kondensiert, um
4-Nitro-4'-aminodiphenylsulfid zu bilden.[2]

o Oxidation des Thioethers: Das Sulfid-Zwischenprodukt wird mit einem Oxidationssystem aus
Natriumwolframat (Na2WO4) und Wasserstoffperoxid (H202) unter sauren Bedingungen
zum entsprechenden Sulfon oxidiert.[2]

o Reduktion der Nitrogruppe: Das resultierende 4-Nitro-4'-aminodiphenylsulfon wird durch
katalytische Hydrierung, typischerweise unter Verwendung von Palladium auf Kohle (Pd/C),
zum Endprodukt 4,4'-Diaminodiphenylsulfon reduziert.[2]

Physikalisch-chemische Eigenschaften

Aromatische Sulfondiamine sind typischerweise kristalline Feststoffe mit hohen
Schmelzpunkten aufgrund der starren aromatischen Struktur und der polaren Sulfongruppe.
Ihre Loslichkeit ist in der Regel in organischen Losungsmitteln begrenzt, kann aber durch die
Wahl des Lésungsmittels und die Temperatur beeinflusst werden.
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4,4 3,3-

Eigenschaft Diaminodiphenylsulfon (p- Diaminodiphenylsulfon (m-
DDS) DDS)

CAS-Nummer 80-08-0 599-61-1[4]

Molekulformel C12H12N202S C12H12N202S[4]

Molekulargewicht

248.3 g/mol [5]

248.3 g/mol [4]

Aussehen

Weiler kristalliner Feststoff[5]

Cremefarbener bis leicht
braunlich-weilRer kristalliner
Feststoff[6]

Schmelzpunkt

175-177 °C

170-174 °C[4][7]

Leicht I6slich in Ethanol und

Leicht 16slich in DMSO und

Ldslichkeit o Methanol; schwer I6slich in
Aceton; unldslich in Wasser.
Wasser.[4][7]
Reinheit (typisch) >99% > 99%)]6]

Tabelle 1: Physikalisch-chemische Eigenschaften von para- und meta-isomeren

Diaminodiphenylsulfonen.

Spektroskopische Charakterisierung

Die Struktur und Reinheit von aromatischen Sulfondiaminen werden routinemafig mit

verschiedenen spektroskopischen Techniken bestéatigt.

Infrarotspektroskopie (FTIR)

Die FTIR-Spektroskopie ist nutzlich zur Identifizierung der charakteristischen funktionellen

Gruppen. Die Sulfongruppe zeigt starke, ausgepragte Absorptionsbanden.
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. . Typischer
Funktionelle Gruppe Schwingung .
Wellenzahlbereich (cm~?)
) ) 3300-3500 (typischerweise
N-H (Amin) Streckschwingung ]
zwei Banden)
Asymmetrische
S=0 (Sulfon) _ 1350-1300
Streckschwingung
Symmetrische
S=0 (Sulfon) 1180-1140

Streckschwingung

C=C (Aromatisch) Streckschwingung 1600-1450

Tabelle 2: Charakteristische FTIR-Absorptionsbanden fir aromatische Sulfondiamine.

Kernspinresonanzspektroskopie (NMR)

1H- und 8C-NMR-Spektroskopie liefern detaillierte Informationen tber die molekulare Struktur.
Die chemischen Verschiebungen der aromatischen Protonen werden durch die Position und
die elektronenziehende Natur der Sulfongruppe sowie die elektronenspendende Natur der
Aminogruppen beeinflusst.

e 1H-NMR: Aromatische Protonen erscheinen typischerweise im Bereich von 6,5-8,0 ppm.[5]
Die Protonen der Aminogruppe (-NHZ2) zeigen ein breites Singulett, dessen Position je nach
Lésungsmittel und Konzentration variieren kann.[8]

e 13C-NMR: Die aromatischen Kohlenstoffatome resonieren im Bereich von 110-155 ppm.[9]
Die Kohlenstoffatome, die direkt an die Sulfongruppe gebunden sind, sind aufgrund des
starken entschirmenden Effekts des Sulfons typischerweise weiter unten im Feld zu finden.

Reaktivitat und Schliisselreaktionen

Die Chemie der aromatischen Sulfondiamine wird von der Reaktivitat der Aminogruppen und
der Stabilitat der Sulfonbriicke bestimmit.

Reaktionen mit den Aminogruppen
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Die prim&ren Aminogruppen sind nukleophil und kdnnen an einer Vielzahl von Reaktionen
teilnehmen, insbesondere an Polykondensationsreaktionen. Diese Reaktivitat ist grundlegend
fur ihre Verwendung als Monomere bei der Herstellung von Hochleistungspolymeren.

Polymerisation

Aromatische Sulfondiamine dienen als wichtige Monomere bei der Synthese von Polyimiden,
Polyamiden und Poly(ether-sulfon)en. Diese Polymere sind fur ihre au3ergewohnliche
thermische Stabilitéat, mechanische Festigkeit und chemische Bestandigkeit bekannt.

@romatisches SquondiamirD +

(z.B. DDS) Thermische oder

| [Poly(amidsaure)) chemische Imidisierung
A

G\romatisches Dianhydri(D

Click to download full resolution via product page
Abbildung 3: Allgemeiner Reaktionsweg fur die Synthese von Polyimiden.

Die Reaktion eines aromatischen Sulfondiamins mit einem aromatischen Dianhydrid fuhrt zu
einem Poly(amidsaure)-Zwischenprodukt, das anschlie3end durch Erhitzen oder chemische
Dehydratisierung zu einem thermisch stabilen Polyimid cyclisiert wird.[10]

Anwendungen

Die einzigartige Kombination von Eigenschaften, die aromatische Sulfondiamine besitzen,
macht sie in verschiedenen High-Tech-Bereichen wertvoll.

Hochleistungspolymere

Die bei weitem bedeutendste Anwendung von aromatischen Sulfondiaminen liegt im Bereich
der Polymerchemie. Sie werden als Monomere oder Harter bei der Herstellung von Materialien
verwendet, die unter extremen Bedingungen eingesetzt werden.

e Polyimide und Poly(ether-sulfon)e: Diese Polymere werden aufgrund ihrer hohen
Glasubergangstemperaturen (oft Gber 250 °C) und ihrer ausgezeichneten mechanischen
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Eigenschaften in der Luft- und Raumfahrt, der Elektronik und fur industrielle Membranen
eingesetzt.[11][12]

o Epoxidharze: 4,4'-Diaminodiphenylsulfon wird als Harter flr Epoxidharze verwendet,
wodurch die thermische Bestéandigkeit und Flexibilitat des ausgehéarteten Materials
verbessert wird.[6]

Dianhydrid/Diamin- Glasiibergangstemperatur
Polymertyp
Monomere (Tg)
Polyimid PMDA / ODA 302 °CJ11]
Polyimid BTDA/ ODA 276 °C[11]
Polyimid BPDA/ ODA 290 °C[11]

o 4,5-Diazafluoren-Dianhydrid /
Polyimid ) o 270 - 311 °C[12]
Verschiedene Diamine

Tabelle 3: Glastubergangstemperaturen (Tg) ausgewahlter aromatischer Polyimide. (PMDA =
Pyromellitsauredianhydrid; BTDA = 3,3',4,4'-Benzophenontetracarbonsduredianhydrid; BPDA =
3,3',4,4'-Biphenyltetracarbonsauredianhydrid; ODA = 4,4'-Oxydianilin)

Pharmazeutika

Wie bereits erwahnt, ist 4,4'-Diaminodiphenylsulfon (Dapson) ein entscheidendes Medikament
zur Behandlung von Lepra.[1] Seine antibakterielle Wirkung beruht auf seiner Fahigkeit, die
Folsduresynthese in Bakterien zu hemmen. Die Sulfonstruktur ist in zahlreichen anderen
pharmazeutischen Molekllen mit einem breiten Spektrum an biologischen Aktivitaten
vorhanden, darunter entziindungshemmende, antimikrobielle und krebsbekampfende
Eigenschaften.

Farbstoffe und Pigmente

Die aromatische Natur und die Anwesenheit von Aminogruppen machen diese Verbindungen
zu nutzlichen Zwischenprodukten bei der Synthese bestimmter Azofarbstoffe und anderer
Farbstoffe.
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Schlussfolgerung

Aromatische Sulfondiamine sind eine vielseitige und industriell wichtige Klasse chemischer
Verbindungen. Ihre robuste Struktur, die durch eine Sulfonbriicke und aromatische Amine
gekennzeichnet ist, verleiht ihnen auRergewdhnliche thermische und mechanische
Eigenschaften. Diese Eigenschaften werden bei ihrer Hauptanwendung als Monomere fr
Hochleistungspolymere genutzt. Darliber hinaus unterstreicht die entscheidende Rolle von 4,4'-
Diaminodiphenylsulfon (Dapson) in der Medizin ihre Bedeutung in der Arzneimittelentwicklung.
Die gut etablierten Synthesewege und die detaillierte Charakterisierung dieser Verbindungen
untermauern weiterhin ihre Bedeutung in der wissenschaftlichen Forschung und bei
industriellen Anwendungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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